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Compound of Interest

Compound Name: NF864

cat. No.: B15138170

Technical Support Center: NF864

This technical support center provides researchers, scientists, and drug development
professionals with best practices for storing and handling NF864, a potent P2X1 receptor
inhibitor. The following information is compiled to address common issues and questions that
may arise during experimental procedures.

Frequently Asked Questions (FAQS)

Q1: What is NF864 and what is its primary mechanism of action?

NF864 is a suramin analog that acts as a selective and potent antagonist for the P2X1
receptor. The P2X1 receptor is a ligand-gated ion channel activated by adenosine triphosphate
(ATP). Upon ATP binding, the channel opens, leading to an influx of cations, primarily Ca?* and
Na*. This influx depolarizes the cell membrane and triggers various downstream signaling
pathways. NF864 competitively blocks the binding of ATP to the P2X1 receptor, thereby
inhibiting these downstream effects.[1][2]

Q2: What are the general recommendations for storing powdered NF8647?

For short-term storage, powdered NF864 can be kept at room temperature. For long-term
storage, it is recommended to store it at -20°C, ensuring it is sealed and protected from
moisture. Always refer to the Certificate of Analysis provided by your supplier for specific
storage recommendations.

Q3: How should | prepare a stock solution of NF864?
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It is recommended to prepare a concentrated stock solution of NF864 in a suitable solvent such
as sterile, nuclease-free water or a buffer like PBS. Due to the limited information on its
solubility, it is advisable to start with a small quantity to test its solubility in your chosen solvent.

For similar compounds, ultrasonic warming can aid in dissolution.
Q4: What is the recommended storage condition for NF864 stock solutions?

Once reconstituted, NF864 stock solutions should be stored at -20°C for short-term storage (up
to one month) and at -80°C for long-term storage (up to six months). It is advisable to aliquot
the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide
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Issue

Potential Cause

Recommended Solution

Inconsistent or no inhibitory
effect of NF864

Degraded NF864: Improper
storage of the powdered
compound or stock solution

can lead to degradation.

Ensure the powdered NF864
and stock solutions are stored
at the recommended
temperatures and protected
from light and moisture.
Prepare fresh stock solutions if

degradation is suspected.

High ATP Concentration: As a
competitive antagonist, high
concentrations of the agonist
(ATP) in your assay can

outcompete NF864.

Optimize the ATP
concentration in your
experiment. Consider creating
a dose-response curve for ATP
to determine the EC50 and
use a concentration
appropriate for your

experimental goals.

Receptor Desensitization:
P2X1 receptors are known to
desensitize rapidly upon
prolonged exposure to

agonists.

Minimize the pre-incubation
time with ATP before adding
NF864. Ensure your
experimental design accounts
for the rapid kinetics of the

P2X1 receptor.

Precipitation of NF864 in
solution

Low Solubility: The
concentration of NF864 may
have exceeded its solubility

limit in the chosen solvent.

Try preparing a more dilute
stock solution. Gentle warming
or sonication may aid in
dissolving the compound.
Always ensure the solution is

clear before use.

Incorrect Solvent: The chosen
solvent may not be optimal for
NF864.

Test the solubility in alternative
solvents. For many suramin
analogs, water or aqueous

buffers are suitable.
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Quantitative Data Summary

Parameter Recommendation Notes

Keep in a tightly sealed
Storage of Powdered NF864

Room Temperature container, protected from
(Short-term) )
moisture.
Storage of Powdered NF864 20°C Ensure the container is well-
(Long-term) sealed.

) Aliquot to avoid freeze-thaw
Storage of Stock Solutions

-20°C cycles. Stable forup to 1
(Short-term)

month.

_ Aliquot to avoid freeze-thaw
Storage of Stock Solutions
-80°C cycles. Stable forup to 6
(Long-term)
months.

Experimental Protocols
Protocol for Reconstitution of NF864

Materials:

NF864 powder

Sterile, nuclease-free water or 1X Phosphate Buffered Saline (PBS)

Sterile, polypropylene microcentrifuge tubes

Vortex mixer

Ultrasonic water bath (optional)
Procedure:

» Before opening, briefly centrifuge the vial of NF864 powder to ensure all the powder is at the
bottom.

» Determine the desired concentration of your stock solution (e.g., 10 mM).
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o Calculate the volume of solvent required to achieve the desired concentration. The molecular
weight of NF864 is 1872.66 g/mol .

e |n a sterile environment, add the calculated volume of sterile water or PBS to the vial of
NF864.

e Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is completely
dissolved.

e |If the compound does not fully dissolve, gentle warming (to no more than 37°C) or sonication
in an ultrasonic water bath for a few minutes may help.

e Once fully dissolved, aliquot the stock solution into single-use, sterile microcentrifuge tubes.
o Label the aliquots clearly with the compound name, concentration, and date of preparation.
o Store the aliquots at -20°C or -80°C as required.

Visualizations
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Caption: P2X1 receptor activation by ATP and inhibition by NF864.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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